Cas no 1251616-99-5 (N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide)

• Product Name: N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide
• CAS No: 1251616-99-5
• MF: C₂₀H₁₇N₅O₃S
• MW: 407.445682287216
• CID: 6532782
• Update Time: 2025-07-15

N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide
• N-[(3-methoxyphenyl)methyl]-2-(7-oxo-3-pyridin-4-yl-[1,2]thiazolo[4,5-d]pyrimidin-6-yl)acetamide

• Inchi： 1S/C20H17N5O3S/c1-28-15-4-2-3-13(9-15)10-22-16(26)11-25-12-23-18-17(14-5-7-21-8-6-14)24-29-19(18)20(25)27/h2-9,12H,10-11H2,1H3,(H,22,26)
• InChI Key： LYNOOBGECZGIQW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)CN1C=NC2C(C3=CC=NC=C3)=NSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide

Introduction to N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo[4,5-d]pyrimidin-6-ylacetamide (CAS No. 1251616-99-5)

N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo[4,5-d]pyrimidin-6-ylacetamide, identified by its CAS number 1251616-99-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolo[4,5-d]pyrimidine class, a heterocyclic scaffold known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a 3-methoxyphenyl moiety and a pyridin-4-yl substituent, contribute to its unique chemical properties and potential therapeutic applications.

The thiazolo[4,5-d]pyrimidine core is a privileged structure in drug discovery due to its ability to interact with various biological targets. This particular compound has been extensively studied for its pharmacological properties, particularly in the context of anticancer and anti-inflammatory therapies. Recent research has highlighted the importance of this scaffold in developing novel small-molecule inhibitors that can modulate key signaling pathways involved in disease progression.

In the realm of oncology, N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo[4,5-d]pyrimidin-6-ylacetamide has shown promising activity against multiple cancer cell lines. Studies have demonstrated its ability to inhibit the growth of tumors by targeting critical enzymes and receptors involved in cell proliferation and survival. The 3-methoxyphenyl group plays a crucial role in enhancing the binding affinity of the compound to its biological targets, thereby improving its efficacy.

The pyridin-4-yl substituent further contributes to the pharmacological profile of this compound by facilitating interactions with specific proteins and enzymes. This moiety is known to enhance solubility and bioavailability, which are essential factors for drug development. Additionally, the presence of the acetamide functional group at the 6-position of the thiazolo[4,5-d]pyrimidine ring enhances the compound's metabolic stability and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the mechanism of action of this compound. These studies have revealed that N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo[4,5-d]pyrimidin-6-y acetamide interacts with key enzymes such as kinases and phosphodiesterases. By modulating these enzymes' activity, the compound can disrupt aberrant signaling pathways that are often associated with cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 3-methoxyphenyl and pyridin-4-y l groups necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently.

In vitro and in vivo studies have provided compelling evidence of the therapeutic potential of N-(3-methoxyphenyl)methyl-2 -7 -oxo -3 -( pyridin -4 - yl ) -6 H ,7 H -1 ,2thiazolo [ 4 ,5 - d ] pyrimidin -6 - ylacetamide. These studies have demonstrated its ability to induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is attributed to its ability to target specific molecular markers that are overexpressed in tumor cells. Furthermore, preclinical trials have shown that this compound exhibits low toxicity profiles, making it a promising candidate for clinical development.

The development of novel therapeutic agents relies heavily on understanding their interactions with biological targets at a molecular level. N-(3-methoxyphenyl)methyl-2 -7 -oxo -3 -( pyridin -4 - yl ) -6 H ,7 H -1 ,2thiazolo [ 4 ,5 - d ] pyrimidin -6 - ylacetamide b > has been extensively characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its structural integrity and chemical environment.

The pharmacokinetic properties of this compound have been evaluated through biodistribution studies in animal models. These studies have shown that it exhibits good oral bioavailability and rapid absorption after administration. The half-life of the compound in circulation is sufficient to allow for once-daily dosing regimens, which would be highly advantageous for patient compliance.

The potential applications of N-(3-methoxyphenyl b>)methyl-2 -7 -oxo -3 -( pyridin -4 - yl ) -6 H ,7 H -1 ,2thiazolo [ 4 ,5 - d ] pyrimidin -6-y acetamide b > extend beyond oncology. Emerging evidence suggests that it may also have therapeutic benefits in inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The ability of this compound to modulate inflammatory pathways makes it a promising candidate for developing novel anti-inflammatory agents.

In conclusion, N-(3-methoxyphenyl)methyl-2-7-oxo-3-(pyridin-4-y l)-6 H,H-1,2thiazolo[< strong > strong>< strong>[ 4,< strong > strong>< strong>[ 5 strong>< strong>d strong>< strong>]pyrimid strong>< strong>]n strong>< strong>-6-y lacetamid strong> b>, CAS No.< b >1251616
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